Cas no 2090680-96-7 (2,2-difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol)

2,2-Difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol is a fluorinated pyridine derivative with potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of difluoromethyl and hydroxyl groups on the ethanolic backbone enhances its reactivity, making it suitable for further functionalization. The 6-methylpyridin-2-yl moiety provides a stable aromatic framework, facilitating selective modifications. This compound may exhibit improved metabolic stability due to fluorine substitution, a desirable trait in drug development. Its structural features suggest applications in the design of bioactive molecules, particularly where fluorination is leveraged for tuning physicochemical properties. Handling should adhere to standard laboratory safety protocols for fluorinated organics.

2,2-difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol structure

2090680-96-7 structure

Product Name:2,2-difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol

CAS No:2090680-96-7

MF:C₈H₉F₂NO

MW:173.159969091415

CID:5820666

PubChem ID:131508253

Update Time:2025-05-28

2,2-difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol
- 2090680-96-7
- EN300-1944584
- Inchi： 1S/C8H9F2NO/c1-5-3-2-4-6(11-5)7(12)8(9)10/h2-4,7-8,12H,1H3
- InChI Key： CRHIJELVRZGLHK-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=C(C)N=1)O)F

Computed Properties

Exact Mass: 173.06522023g/mol
Monoisotopic Mass: 173.06522023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 33.1Å²

2,2-difluoro-1-(6-methylpyridin-2-yl)ethan-1-ol Pricemore >>

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